Cas no 1261934-14-8 (2-Fluoro-5-(3-fluoro-5-methoxycarbonylphenyl)benzoic acid)

• Product Name: 2-Fluoro-5-(3-fluoro-5-methoxycarbonylphenyl)benzoic acid
• CAS No: 1261934-14-8
• MF: C₁₅H₁₀F₂O₄
• MW: 292.234311580658
• MDL: MFCD18322165
• CID: 2764461
• PubChem ID: 53227995
• Update Time: 2025-05-20

2-Fluoro-5-(3-fluoro-5-methoxycarbonylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-5-(3-fluoro-5-methoxycarbonylphenyl)benzoic acid, 95%
• 1261934-14-8
• 3',4-Difluoro-5'-(methoxycarbonyl)[1,1'-biphenyl]-3-carboxylic acid
• MFCD18322165
• 2-FLUORO-5-(3-FLUORO-5-METHOXYCARBONYLPHENYL)BENZOIC ACID
• DTXSID50691528
• 2-Fluoro-5-(3-fluoro-5-methoxycarbonylphenyl)benzoic acid

• MDL： MFCD18322165
• Inchi： 1S/C15H10F2O4/c1-21-15(20)10-4-9(5-11(16)6-10)8-2-3-13(17)12(7-8)14(18)19/h2-7H,1H3,(H,18,19)
• InChI Key： WTYJUURDGJISLA-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)OC)C=C(C=1)C1C=CC(=C(C(=O)O)C=1)F

Computed Properties

• Exact Mass: 292.05471512Da
• Monoisotopic Mass: 292.05471512Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 63.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-Fluoro-5-(3-fluoro-5-methoxycarbonylphenyl)benzoic acid

Introduction to 2-Fluoro-5-(3-fluoro-5-methoxycarbonylphenyl)benzoic acid (CAS No. 1261934-14-8)

2-Fluoro-5-(3-fluoro-5-methoxycarbonylphenyl)benzoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 1261934-14-8, represents a unique molecular structure that combines fluorine and methoxycarbonyl functional groups, making it a promising candidate for various biochemical applications. The presence of these substituents enhances its reactivity and potential utility in the synthesis of biologically active molecules.

The molecular framework of 2-Fluoro-5-(3-fluoro-5-methoxycarbonylphenyl)benzoic acid consists of a benzoic acid core, which is a well-documented scaffold in drug development, modified with fluorine atoms at the 2-position and a fluoro-substituted phenyl group at the 5-position. The methoxycarbonyl group further diversifies its chemical properties, enabling diverse synthetic pathways and functional modifications. Such structural features are particularly intriguing for researchers exploring novel therapeutic agents, as they can influence both the solubility and bioavailability of derived compounds.

In recent years, the pharmaceutical industry has increasingly focused on fluorinated compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. Fluorine atoms, when incorporated into drug molecules, can significantly alter their pharmacokinetic profiles, leading to more effective and longer-lasting therapeutic effects. The compound 2-Fluoro-5-(3-fluoro-5-methoxycarbonylphenyl)benzoic acid exemplifies this trend, as its dual fluorination at the 2-position and 3-position of the phenyl ring suggests potential advantages in drug design.

Moreover, the methoxycarbonyl group in this molecule serves as a versatile handle for further chemical modifications. It can be readily converted into other functional groups such as esters or amides, which are common in drug molecules. This flexibility makes 2-Fluoro-5-(3-fluoro-5-methoxycarbonylphenyl)benzoic acid a valuable intermediate in synthetic chemistry, particularly for the development of novel inhibitors or agonists targeting specific biological pathways.

Current research in medicinal chemistry has highlighted the importance of fluorinated benzoic acids in the development of anti-inflammatory, anti-cancer, and anti-viral agents. Studies have demonstrated that fluorine substitution can modulate electronic properties and steric hindrance around the aromatic ring, thereby influencing receptor binding interactions. The structural motif of 2-Fluoro-5-(3-fluoro-5-methoxycarbonylphenyl)benzoic acid aligns well with these findings, suggesting its potential as a building block for next-generation therapeutics.

One notable application of this compound is in the synthesis of kinase inhibitors, where fluorinated aromatic rings are frequently employed to improve target specificity. The presence of both fluoro groups enhances the compound's interaction with enzyme active sites while minimizing off-target effects. Additionally, the methoxycarbonyl group provides a site for further derivatization, allowing chemists to fine-tune pharmacological properties such as solubility and metabolic stability.

Recent advancements in computational chemistry have further accelerated the exploration of fluorinated benzoic acids like 2-Fluoro-5-(3-fluoro-5-methoxycarbonylphenyl)benzoic acid. Molecular modeling techniques have been instrumental in predicting how structural modifications affect biological activity, enabling researchers to design more effective drug candidates with fewer experimental trials. These computational methods have already identified several promising derivatives with enhanced potency and selectivity.

The role of fluorine-containing compounds in modern medicine cannot be overstated. Their unique electronic properties make them indispensable in drug design, offering advantages over non-fluorinated analogs. As research continues to uncover new therapeutic targets and mechanisms, compounds like 2-Fluoro-5-(3-fluoro-5-methoxycarbonylphenyl)benzoic acid will remain at the forefront of pharmaceutical innovation.

In conclusion, 2-Fluoro-5-(3-fluoro-5-methoxycarbonylphenyl)benzoic acid (CAS No. 1261934-14-8) represents a significant advancement in medicinal chemistry due to its versatile structure and potential applications in drug development. Its combination of fluorine substituents and methoxycarbonyl functionality makes it an attractive intermediate for synthesizing novel bioactive molecules. As research progresses, this compound is expected to contribute substantially to the discovery and development of new therapeutic agents addressing various diseases.